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Compound of Interest

Compound Name: Arg-Phe acetate salt

CAS No.: 102029-92-5

Cat. No.: B1139609 Get Quote

Introduction
The dipeptide Arginyl-Phenylalanine (Arg-Phe), supplied as an acetate salt, is a molecule of

interest in various biochemical and cell-based assays. The successful use of this and any

peptide in a biological context is critically dependent on its proper handling and dissolution.

Improper solubilization can lead to inaccurate concentrations, peptide aggregation, or the

introduction of contaminants, all of which can compromise experimental reproducibility and

validity. This guide provides a detailed, scientifically-grounded protocol for the dissolution of

Arg-Phe acetate salt to create sterile, stable stock solutions suitable for cell culture

applications.

Understanding the Physicochemical Properties of
Arg-Phe Acetate
A successful dissolution strategy begins with understanding the molecule's inherent properties.

The structure and charge of Arg-Phe at physiological pH are the primary determinants of its

solubility.

Arginine (Arg): This amino acid contains a strongly basic guanidinium group with a pKa of

~12.5. At neutral pH, this group is protonated and carries a positive charge, rendering the

peptide highly hydrophilic.
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Phenylalanine (Phe): This amino acid possesses an aromatic, hydrophobic side chain. While

this contributes some nonpolar character, its influence is generally overcome by the charged

groups in this short dipeptide.

Termini: The N-terminal amine and C-terminal carboxyl groups are also ionizable and

contribute to the peptide's overall charge and solubility.

Acetate Salt: The peptide is supplied as an acetate salt, meaning acetate is the counter-ion

to the positively charged peptide. This indicates the peptide was purified under slightly acidic

conditions.

Conclusion: Due to the presence of the highly basic arginine residue, Arg-Phe is a basic

peptide.[1][2][3] It is expected to have a net positive charge at neutral pH and should be readily

soluble in aqueous solutions.[4][5][6]

Property Value Source

Chemical Name H-Arg-Phe-OH Acetate Salt [4]

CAS Number 2047-13-4 [4]

Molecular Formula C15H23N5O3 (Peptide) [4]

Molecular Weight 321.37 g/mol (Peptide) [4]

Predicted pKa 3.40 ± 0.10 [4]

Appearance White to beige solid [4]

Water Solubility Soluble [4]

The Dissolution Workflow: From Powder to Sterile
Stock
The following workflow is designed to ensure the accurate, sterile preparation of Arg-Phe

acetate stock solutions. Every step is critical for maintaining the integrity of the peptide for cell

culture experiments.
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Caption: Decision tree for troubleshooting Arg-Phe solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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